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Phthalate Regulations by Region

The following tables summarize the concentration limits for phthalates in various products. Limits are

typically expressed as a percentage by weight (% w/w) or, for food contact materials, as a Specific Migration

Limit (SML) in milligrams per kilogram (mg/kg) of food.

Product Category Regulation / Directive Restricted Phthalates Limit

Consumer Products [1] REACH Regulation (Annex
XVII)

DEHP, DBP, BBP, DIBP ≤ 0.1%
(each)

Toys & Childcare Articles
[1]

REACH Regulation (Annex
XVII)

DINP, DIDP, DNOP ≤ 0.1%
(each)

Electrical & Electronic
Equipment (EEE) [1]

RoHS Directive DEHP, BBP, DBP, DIBP ≤ 0.1%
(each)

Food Contact Materials
(Plastic) [1]

Regulation (EU) 10/2011 DBP SML: 0.3
mg/kg

DEHP SML: 1.5
mg/kg
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Product Category Regulation / Directive Restricted Phthalates Limit

BBP SML: 30
mg/kg

Cosmetics [1] Cosmetics Products
Regulation (Annex II)

DBP, DEHP, DIBP, and
several others

Prohibited

Jurisdiction / Product
Category

Regulation / Law
Restricted
Phthalates

Limit

United States (Federal)

Electrical & Electronic

Equipment [2]

China RoHS (GB/T 26572-

2011)

DEHP, BBP, DBP,

DIBP

≤ 0.1%

(each)

Analytical Testing Methodologies

Regulatory compliance is verified through standardized analytical methods. The general workflow for testing

phthalate content in solid products involves sample preparation, extraction, and instrumental analysis.
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Start: Homogenized Sample

Sample Preparation
(Cryogenic Grinding)

Solvent Extraction
(Soxhlet or Sonication)

Extract Purification & Concentration

Instrumental Analysis

Data Analysis & Reporting Gas Chromatography-Mass Spectrometry (GC-MS)

  Common for most phthalates

Liquid Chromatography-Mass Spectrometry (LC-MS)

  For heat-sensitive compounds

End: Compliance Verification

Click to download full resolution via product page

Detailed Experimental Protocols

Here are the standard operational procedures for key analysis steps based on international standards:

Sample Preparation
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Homogenization: A representative sample is cryogenically ground with liquid nitrogen to

achieve a particle size of less than 1 mm [3]. This increases the surface area for efficient
extraction.

Weighing: Accurately weigh 1.0 ± 0.0001 g of the homogenized sample into a glass vial.

Solvent Extraction

Sonication Extraction: Add a suitable internal standard to the sample. Add 10 mL of n-
hexane or tetrahydrofuran (THF) and sonicate in an ultrasonic bath for 60 minutes at 60°C
[3].

Soxhlet Extraction: For complex matrices, continuous extraction in a Soxhlet apparatus with
an appropriate solvent for 6-8 hours may be required.

Post-extraction: The extract is allowed to cool, then filtered through a 0.45 μm PTFE syringe
filter to remove particulate matter.

Instrumental Analysis (GC-MS)

Instrument: Gas Chromatograph coupled with a Mass Spectrometer.
Column: Fused silica capillary column (30 m length x 0.25 mm i.d., 0.25 μm film thickness).

Temperature Program: Initial oven temperature 50°C (hold 2 min), ramp to 300°C at
20°C/min (hold 5 min).
Injection: 1 μL, splitless mode.
Ionization: Electron Impact (EI) at 70 eV.

Detection: Selected Ion Monitoring (SIM) mode, using characteristic quantifier and qualifier
ions for each phthalate.

A Guide for Professionals

Focus on SVHCs: In the EU, monitor the Substances of Very High Concern (SVHC) Candidate
List under REACH. Products containing SVHCs above 0.1% w/w have additional notification
obligations [1].

Beyond Phthalates: A "phthalate-free" product may still contain other plasticizers. Always review the
full material declaration.

Dynamic Standards: Phthalate regulations are frequently updated. The information here is a
baseline; always consult the latest official regulations and standards before product development and

testing.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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